Cas no 1261648-19-4 (2-(2-bromo-3-hydroxyphenyl)acetonitrile)

• Product Name: 2-(2-bromo-3-hydroxyphenyl)acetonitrile
• CAS No: 1261648-19-4
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 6434950
• PubChem ID: 119015772
• Update Time: 2025-06-30

2-(2-bromo-3-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-hydroxyphenyl)acetonitrile
• Benzeneacetonitrile, 2-bromo-3-hydroxy-
• EN300-1910062
• 1261648-19-4

• Inchi： 1S/C8H6BrNO/c9-8-6(4-5-10)2-1-3-7(8)11/h1-3,11H,4H2
• InChI Key： VMXQUUCSHWCZHR-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=CC(O)=C1Br

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Additional information on 2-(2-bromo-3-hydroxyphenyl)acetonitrile

Comprehensive Overview of 2-(2-Bromo-3-hydroxyphenyl)acetonitrile (CAS No. 1261648-19-4): Properties, Applications, and Industry Insights

2-(2-Bromo-3-hydroxyphenyl)acetonitrile (CAS No. 1261648-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-hydroxyphenyl derivative features a unique molecular structure combining a cyano group with a brominated aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing small-molecule inhibitors and biologically active compounds, aligning with the growing demand for precision medicine and sustainable crop protection solutions.

The compound's structural motif—a 2-bromo-3-hydroxyphenyl scaffold linked to an acetonitrile moiety—enables diverse chemical modifications. Researchers particularly value its electron-withdrawing properties and hydrogen-bonding capacity, which are critical in designing enzyme-targeting drugs and photostable agrochemicals. With the global fine chemicals market projected to exceed $200 billion by 2025, intermediates like 1261648-19-4 are becoming increasingly vital for R&D pipelines addressing antimicrobial resistance and climate-resilient agriculture.

From a synthetic chemistry perspective, 2-(2-bromo-3-hydroxyphenyl)acetonitrile serves as a key precursor for heterocyclic compounds such as benzofurans and indoles—structural frameworks prevalent in 60% of FDA-approved drugs. Its bromine atom allows precise cross-coupling reactions (e.g., Suzuki-Miyaura), while the hydroxyl group facilitates selective functionalization. These attributes answer frequent search queries about "brominated building blocks for drug discovery" and "eco-friendly synthetic routes", reflecting industry trends toward atom-efficient methodologies.

Analytical characterization of CAS 1261648-19-4 reveals distinctive spectral signatures: a strong IR absorption at 2250 cm^-1 (CN stretch) and NMR peaks at δ 7.2–7.8 ppm (aromatic protons). Such data is crucial for researchers investigating structure-activity relationships (SAR) or developing QC protocols—topics ranking high in academic search volumes. The compound's moderate polarity (logP ~2.1) also makes it relevant to discussions on drug permeability and bioavailability enhancement strategies.

In material science, derivatives of 2-(2-bromo-3-hydroxyphenyl)acetonitrile show promise for organic semiconductors and liquid crystal displays (LCDs). Its ability to form π-conjugated systems addresses the surge in searches for "non-toxic electronic materials" and "biodegradable optoelectronics". Recent patents highlight its utility in creating thermally stable polymers—a response to the electric vehicle industry's need for high-temperature-resistant components.

Environmental considerations position this compound favorably within green chemistry initiatives. Unlike traditional halogenated intermediates, its bromine substituent demonstrates controlled reactivity, minimizing unwanted byproducts—a feature frequently queried in "sustainable halogen chemistry" discussions. Laboratories adopting continuous flow processing report improved yields (>85%) when incorporating 1261648-19-4, aligning with Industry 4.0 automation trends.

Regulatory intelligence indicates that 2-(2-bromo-3-hydroxyphenyl)acetonitrile complies with major chemical inventories (TSCA, REACH), making it accessible for global research. This contrasts with rising search interest in "REACH-compliant bromo compounds" as regulatory scrutiny intensifies. Proper handling requires standard PPE—nitrile gloves and goggles—as with most nitrile-containing substances, though it doesn't fall under hazardous classifications that dominate safety-related searches.

The commercial landscape for CAS 1261648-19-4 reflects broader specialty chemicals dynamics. With over 15 suppliers listed on major chemical marketplaces (purity 97–99%), pricing trends correlate with pharmaceutical outsourcing activities. Procurement strategies often focus on just-in-time delivery and quality documentation—keywords with growing SEO traction among procurement specialists.

Future applications may exploit this compound's metal-chelating potential (via –OH and –CN groups) for catalysis or wastewater treatment—topics gaining traction in circular economy debates. Its compatibility with biocatalysis (e.g., enzymatic bromination) also responds to searches for "hybrid chemical-biotech synthesis", particularly in natural product derivatization.

In conclusion, 2-(2-bromo-3-hydroxyphenyl)acetonitrile exemplifies how targeted molecular design addresses contemporary challenges across industries. Its dual functionality as a pharmaceutical intermediate and material science precursor ensures sustained relevance, while its regulatory profile and synthetic flexibility meet evolving researcher priorities—making CAS 1261648-19-4 a compound worthy of continued investigation.